4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-methyloxime

• IUPAC Name: (E)-1-[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]-N-methoxymethanimine
• InChI: InChI=1S/C14H11ClN2O3S/c1-20-16-9-10-2-7-14(13(8-10)17(18)19)21-12-5-3-11(15)4-6-12/h2-9H,1H3/b16-9+
• InChI Key: HGTMWSBDDIGEMB-CXUHLZMHSA-N
• Canonical SMILES: CON=CC1=CC(=C(C=C1)SC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: CO/N=C/C1=CC(=C(C=C1)SC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C14H11ClN2O3S
• Molecular Weight: 322.8 g/mol

Description

4-[(4-chlorophenyl)sulfanyl]-3-nitrobenzenecarbaldehyde O-methyloxime (4-CPSNOBOM) is a synthetic compound that has been studied for its potential applications in scientific research. It is a versatile compound that has been used in various fields including organic synthesis, medicinal chemistry, and biochemistry. 4-CPSNOBOM has been studied for its unique properties, such as its ability to act as a ligand for metal ions, its ability to form complexes with other molecules, and its ability to interact with biological systems.

Scientific Research Applications

Chemiluminescence and Stability of Dioxetanes

Research has demonstrated the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, exploring their base-induced chemiluminescence. The study highlights the thermal stability of these dioxetanes at room temperature and their potential applications in chemiluminescent assays and materials science. The sulfanyl-substituted dioxetanes, upon further oxidation, yielded sulfinyl- and sulfonyl-substituted derivatives, exhibiting different chemiluminescence properties (Watanabe et al., 2010).

High Refractive Index Polyimides

Another study focused on the synthesis of transparent aromatic polyimides derived from thiophenyl-substituted benzidines, including compounds related to the one . These materials are noted for their high refractive indices and small birefringences, coupled with excellent thermomechanical stabilities. Such properties make them ideal for applications in optoelectronics and as high-performance polymers (Tapaswi et al., 2015).

Novel Synthetic Routes and Molecular Docking

Research into the synthesis and pharmacological evaluation of N-substituted 5-[(4-chlorophenoxy)methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides revealed potential antibacterial agents. The study not only provides insights into synthetic pathways for these compounds but also highlights their promising antimicrobial activity, offering a new avenue for the development of antibacterial drugs (Siddiqui et al., 2014).

Environmental Applications in Oxidation Processes

Another significant application is the oxidation of organic co-contaminants during Cr(VI) reactions with sulfite, where derivatives of the chemical could play a role. This research suggests the potential for such compounds to be involved in advanced oxidation processes for wastewater treatment, highlighting the role of sulfanyl derivatives in environmental remediation (Dong et al., 2018).